N-[2-(6-fluoro-1H-indol-1-yl)ethyl]-2-[3-(3-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide

Specification

• Molecular Formula: C23H21FN4O3
• Molecular Weight: 420.4 g/mol
• IUPAC Name: N-[2-(6-fluoroindol-1-yl)ethyl]-2-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• Standard InChI: InChI=1S/C23H21FN4O3/c1-31-19-4-2-3-17(13-19)20-7-8-23(30)28(26-20)15-22(29)25-10-12-27-11-9-16-5-6-18(24)14-21(16)27/h2-9,11,13-14H,10,12,15H2,1H3,(H,25,29)
• Standard InChI Key: WKYAVSCHDRHAFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CC(=O)NCCN3C=CC4=C3C=C(C=C4)F

Introduction

N-[2-(6-fluoro-1H-indol-1-yl)ethyl]-2-[3-(3-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a complex organic compound that combines an indole moiety, a pyridazine ring, and an acetamide functional group. This compound is of significant interest in medicinal chemistry due to its potential applications in pharmaceuticals, particularly in oncology and neurology.

Synthesis Methods

The synthesis of this compound can be approached through several synthetic routes. Common methods involve the reaction of appropriate precursors in the presence of suitable solvents and catalysts. Technical details regarding reaction conditions, yields, and purification methods are crucial for replicating the synthesis in laboratory settings.

Biological Activity and Potential Applications

Preliminary studies suggest that N-[2-(6-fluoro-1H-indol-1-yl)ethyl]-2-[3-(3-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide may exhibit significant biological activity, particularly in inhibiting specific enzyme pathways involved in cancer cell proliferation. Further investigation through in vitro and in vivo studies is necessary to confirm these mechanisms.

Characterization Techniques

Characterization techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and High Resolution Mass Spectrometry (HRMS) are used to confirm the compound's identity and purity.